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Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarin 480, also known as Coumarin 102, is a highly efficient and versatile laser dye
renowned for its strong fluorescence in the blue-green region of the visible spectrum.[1] Its
photophysical properties are highly sensitive to the local environment, making it an excellent
candidate for various spectroscopic applications, including tunable lasers, fluorescence lifetime
measurements, and as a probe for microenvironment polarity.[2][3] These characteristics make
Coumarin 480 a valuable tool in diverse research fields, from fundamental photophysics to
drug discovery and materials science.

Physicochemical Properties

e Chemical Name: 2,3,6,7-tetrahydro-9-methyl-1H,5H,11H-[4]benzopyrano-[6,7,8-ijJquinolizin-
11-one

CAS Number: 41267-76-9

Molecular Formula: C16H17NO2

Molecular Weight: 255.32 g/mol

Appearance: Pale yellow crystalline powder
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Data Presentation: Photophysical Properties of
Coumarin 480

The spectroscopic characteristics of Coumarin 480 are significantly influenced by the solvent
environment. The following tables summarize key quantitative data for Coumarin 480 in

various solvents.

Table 1: Absorption and Emission Maxima

Absorption Max (A_abs)

Solvent Emission Max (A_em) (nm)
(nm)

Cyclohexane 361 407

Ethyl Acetate - 432

Acetonitrile 380 450, 458

Ethanol 387, 389 465, 473

Methanol 390

50% Ethanol/Water 396 477

Water 396 489

Dimethylformamide (DMF) 389

Data sourced from Exciton, Inc. product information and other spectroscopic studies.[5]

Table 2: Fluorescence Quantum Yields and Lifetimes
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Solvent Quantum Yield (®_f) Lifetime (t_f) (ns)
Cyclohexane 1.05 2.6
Ethyl Acetate 0.70
Acetonitrile 0.91, 0.59 3.3
Ethanol 0.95, 0.74, 0.93, 0.58, 0.99, A5
1.04,0.764
50% Ethanol/Water 1.02,0.77
Water 0.66 59
Methanol 0.87
Dimethylformamide (DMF) 0.79

Data compiled from various sources, including Exciton, Inc. and research articles. Note that
variations in reported values can be attributed to different measurement conditions and
instrumentation.[5]

Experimental Protocols
Protocol 1: Preparation of Coumarin 480 Dye Solution

This protocol outlines the standard procedure for preparing a stock and working solution of
Coumarin 480 for spectroscopic measurements.

Materials:

Coumarin 480 powder

Spectroscopic grade solvent (e.g., ethanol, methanol)

Volumetric flasks

Pipettes

Analytical balance
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 Ultrasonic bath (optional)
Procedure:
e Stock Solution (e.g., 1 mM):

o Accurately weigh the required amount of Coumarin 480 powder using an analytical
balance. To prepare a 1 mM solution, use the formula: Weight (g) = 1 x 10~3 mol/L *
255.32 g/mol * Volume (L).

o Transfer the powder to a volumetric flask of the desired volume.

o Add a small amount of the chosen solvent to dissolve the powder. Gentle swirling or
sonication can aid in dissolution.

o Once fully dissolved, fill the flask to the calibration mark with the solvent.
o Stopper the flask and invert several times to ensure homogeneity.
e Working Solution (e.g., 10=% M):

o Prepare the working solution by diluting the stock solution. For a 10~# M solution from a 1
mM stock, use the dilution equation: C1V1 = C2V2, where C1 is the stock concentration, Vi
is the volume of stock to be taken, C: is the desired working concentration, and V2 is the
final volume of the working solution.[5]

o For example, to prepare 10 mL of a 10~* M solution, pipette 1 mL of the 1 mM stock
solution into a 10 mL volumetric flask and dilute to the mark with the same solvent.

o The final concentration should be adjusted to achieve an absorbance of approximately 0.1
at the excitation wavelength to minimize inner filter effects in fluorescence measurements.

Protocol 2: Operation of a Pulsed Dye Laser with
Coumarin 480

This protocol describes the basic setup and operation of a tunable dye laser using Coumarin
480, pumped by a pulsed nitrogen laser.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b156194?utm_src=pdf-body
http://www.savap.org.pk/journals/ARInt./Vol.6(1)/2015(6.1-07).pdf
https://www.benchchem.com/product/b156194?utm_src=pdf-body
https://www.benchchem.com/product/b156194?utm_src=pdf-body
https://www.benchchem.com/product/b156194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials and Equipment:

Pulsed nitrogen laser (pump source, e.g., 337 nm)

e Quartz cuvette

e Coumarin 480 solution in methanol (e.g., 1073 M)[4]
e Cylindrical lens

o Optical components: mirrors (one high reflector, one output coupler), diffraction grating (for
tuning)

e Optical mounts and posts
» Power meter or detector
Procedure:

o Laser Safety: Ensure all appropriate laser safety precautions are in place, including the use
of laser safety goggles rated for the pump and dye laser wavelengths. The work area should
be enclosed and free of reflective surfaces.

e Dye Solution Preparation: Prepare a solution of Coumarin 480 in methanol at the desired
concentration (e.g., 10~3 M) following Protocol 1.[4] Fill the quartz cuvette with the dye
solution.

o Optical Setup:
o Position the nitrogen laser as the pump source.

o Use a cylindrical lens to focus the pump beam into a horizontal line onto the front face of
the cuvette containing the dye solution.[4][6]

o The dye laser cavity is formed by placing a high-reflectivity mirror at one end and an
output coupler (partially reflective mirror) at the other end, aligned with the excited region
of the dye.
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o For atunable laser, replace the high-reflectivity mirror with a diffraction grating. The angle
of the grating will determine the lasing wavelength.[7]

e Alignment and Operation:

o Align the pump beam to create a bright, uniform line of fluorescence within the dye
solution.

o Align the dye laser cavity mirrors to be collinear with the fluorescent line. This is a critical
step and may require patience. Start by observing the amplified spontaneous emission
(ASE) and aligning the mirrors to provide feedback.

o Once aligned, the dye laser will emit a coherent beam.
e Tuning (with diffraction grating):

o By carefully rotating the diffraction grating, the wavelength of the laser output can be tuned
across the gain profile of Coumarin 480.[7]

o Use a spectrometer to measure the output wavelength at different grating angles.

o The output power can be measured using a power meter.

Mandatory Visualizations
Experimental Workflow: Time-Resolved Fluorescence
Spectroscopy

The following diagram illustrates a typical workflow for measuring the fluorescence lifetime of
Coumarin 480 using Time-Correlated Single Photon Counting (TCSPC).
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Sample Preparation
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Build Decay Histogram Measure Instrument Response Function (IRF)
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Workflow for Time-Resolved Fluorescence Spectroscopy of Coumarin 480.
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Signaling Pathway: Fluorescence Resonance Energy
Transfer (FRET)

This diagram illustrates the principle of Fluorescence Resonance Energy Transfer (FRET),

where Coumarin 480 can act as a donor fluorophore.
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Principle of Fluorescence Resonance Energy Transfer (FRET) with Coumarin 480 as a donor.

Safety Precautions

e Handling: Coumarin 480 is a fine powder and should be handled in a well-ventilated area,
preferably in a fume hood, to avoid inhalation. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.
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e Solvents: The organic solvents used to dissolve Coumarin 480 are often flammable and
toxic. Handle them in a fume hood away from ignition sources.

» Disposal: Dispose of dye solutions and contaminated materials in accordance with local
regulations for chemical waste.

These application notes provide a comprehensive overview of the use of Coumarin 480 in
spectroscopy, offering both foundational data and practical protocols for researchers in various
scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. nathan.instras.com [nathan.instras.com]

3. The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of
Heterogeneous Inclusion Systems - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Project [stonybrook.edu]

e 5. savap.org.pk [savap.org.pk]

¢ 6. physicsopenlab.org [physicsopenlab.org]
e 7. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Coumarin 480 as a
Laser Dye in Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156194#use-of-coumarin-480-as-a-laser-dye-in-
spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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